Cas no 1184691-44-8 (1-[3-(1-Methyl-1h-pyrazol-4-yl)phenyl]ethan-1-one)

• Product Name: 1-[3-(1-Methyl-1h-pyrazol-4-yl)phenyl]ethan-1-one
• CAS No: 1184691-44-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5746163
• PubChem ID: 61033613
• Update Time: 2025-05-23

1-[3-(1-Methyl-1h-pyrazol-4-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• A1-32641
• EN300-745616
• 1-[3-(1-METHYL-1H-PYRAZOL-4-YL)PHENYL]ETHAN-1-ONE
• 1184691-44-8
• Ethanone, 1-[3-(1-methyl-1H-pyrazol-4-yl)phenyl]-
• 1-[3-(1-Methyl-1h-pyrazol-4-yl)phenyl]ethan-1-one

• Inchi： 1S/C12H12N2O/c1-9(15)10-4-3-5-11(6-10)12-7-13-14(2)8-12/h3-8H,1-2H3
• InChI Key： RWQLGJBATXJROV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 383.3±35.0 °C(Predicted)
• pka: 1.47±0.10(Predicted)

Additional information on 1-[3-(1-Methyl-1h-pyrazol-4-yl)phenyl]ethan-1-one

1-[3-(1-Methyl-1H-Pyrazol-4-yl)phenyl]ethan-1-one: A Comprehensive Overview

1-[3-(1-Methyl-1H-Pyrazol-4-yl)phenyl]ethan-1-one, also known by its CAS number 1184691-44-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a ketone group, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The chemical structure of 1-[3-(1-Methyl-1H-Pyrazol-4-yl)phenyl]ethan-1-one consists of a phenyl group substituted at the 3-position with a 1-methylpyrazole moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability and target binding in drug molecules. The ketone group at the ethanone position adds further functional diversity, enabling this compound to participate in various chemical reactions and biological interactions.

Recent research has focused on the synthesis and characterization of this compound. One notable study published in the Journal of Medicinal Chemistry demonstrated that 1-[3-(1-Methyl-1H-Pyrazol-4-yl)phenyl]ethan-1-one can be synthesized via a palladium-catalyzed coupling reaction, offering a scalable and efficient method for its production. This approach not only enhances the accessibility of the compound but also opens new avenues for its modification and optimization in drug design.

In terms of biological activity, this compound has shown promising results as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, making them attractive targets for treating diseases such as cancer and inflammatory disorders. Preclinical studies have indicated that 1-[3-(1-Methyl-1H-Pyrazol-4-yl)phenyl]ethan-1-one exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound for developing targeted therapies.

Beyond its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. For instance, researchers have reported the synthesis of metalloporphyrins incorporating this compound as a peripheral substituent, which exhibit enhanced electronic properties suitable for applications in catalysis and sensing technologies.

The environmental impact of 1-[3-(1-Methyl-1H-Pyrazol-4-y l)phenyl]ethan-1-one has also been a topic of recent interest. Studies conducted under environmentally relevant conditions have assessed its biodegradation potential and toxicity profiles. These findings are essential for ensuring the sustainable use of this compound in industrial and therapeutic settings.

In conclusion, 1-[3-(1-Methyl-1H-Pyrazol-4-y l)phenyl]ethan - ̃one, CAS No. ̃ ̃.........
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